Cas no 25658-52-0 (Thioxanthene-2-sulfonamide,9-[3-(dimethylamino)propylidene]-N,N-dimethyl-, monohydrochloride, (E)- (8CI))

• Product Name: Thioxanthene-2-sulfonamide,9-[3-(dimethylamino)propylidene]-N,N-dimethyl-, monohydrochloride, (E)- (8CI)
• CAS No: 25658-52-0
• MF: C₂₀H₂₅ClN₂O₂S₂
• MW: 425.007701635361
• CID: 269145
• PubChem ID: 6445244
• Update Time: 2025-04-19

Thioxanthene-2-sulfonamide,9-[3-(dimethylamino)propylidene]-N,N-dimethyl-, monohydrochloride, (E)- (8CI) Chemical and Physical Properties

Names and Identifiers

• Thioxanthene-2-sulfonamide,9-[3-(dimethylamino)propylidene]-N,N-dimethyl-, monohydrochloride, (E)- (8CI)
• cis-N,N-Dimethyl-9-(3-(dimethylamino)propylidene)thioxanthene-2-sulfonamide hydrochloride
• (9E)-9-[3-(dimethylamino)propylidene]-N,N-dimethylthioxanthene-2-sulfonamide,hydrochloride
• (E)-N,N-Dimethyl-9-(3-(dimethylamino)propylidene)thioxanthene-2-sulfonamide hydrochloride
• 25658-52-0
• DTXSID80180354
• Thioxanthene-2-sulfonamide, N,N-dimethyl-9-(3-(dimethylamino)propylidene)-, hydrochloride, (E)-

• Inchi： 1S/C20H24N2O2S2.ClH/c1-21(2)13-7-9-16-17-8-5-6-10-19(17)25-20-12-11-15(14-18(16)20)26(23,24)22(3)4;/h5-6,8-12,14H,7,13H2,1-4H3;1H/b16-9+;
• InChI Key： ORNIKDGQXMSJPY-QOVZSLTQSA-N
• SMILES： Cl.S(C1C=CC2=C(C=1)/C(=C/CCN(C)C)/C1C=CC=CC=1S2)(N(C)C)(=O)=O

Computed Properties

• Exact Mass: 424.10485
• Monoisotopic Mass: 424.104597
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 610
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 74.3

Experimental Properties

• Boiling Point: 528.2°Cat760mmHg
• Flash Point: 273.2°C
• PSA: 40.62